Cas no 946270-95-7 (4-(1,3-benzodioxol-5-yl)-6-(2-hydroxyethyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione)

• Product Name: 4-(1,3-benzodioxol-5-yl)-6-(2-hydroxyethyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• CAS No: 946270-95-7
• MF: C₁₅H₁₅N₃O₅
• MW: 317.296703577042
• CID: 6621711
• PubChem ID: 42884911
• Update Time: 2025-07-08

4-(1,3-benzodioxol-5-yl)-6-(2-hydroxyethyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2H-1,3-benzodioxol-5-yl)-6-(2-hydroxyethyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione
• 4-(1,3-benzodioxol-5-yl)-6-(2-hydroxyethyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• 946270-95-7
• Z336483394
• AKOS024672717
• 4-(benzo[d][1,3]dioxol-5-yl)-6-(2-hydroxyethyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione
• F2711-1227

• Inchi： 1S/C15H15N3O5/c19-4-3-18-6-9-12(14(18)20)13(17-15(21)16-9)8-1-2-10-11(5-8)23-7-22-10/h1-2,5,13,19H,3-4,6-7H2,(H2,16,17,21)
• InChI Key： ODUMMGSAJCIVHM-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=C3OCOC3=C2)C2C(=O)N(CCO)CC=2N1

Computed Properties

• Exact Mass: 317.10117059g/mol
• Monoisotopic Mass: 317.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 4-(1,3-benzodioxol-5-yl)-6-(2-hydroxyethyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione

4-(1,3-Benzodioxol-5-yl)-6-(2-hydroxyethyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 946270-95-7): A Comprehensive Overview

4-(1,3-Benzodioxol-5-yl)-6-(2-hydroxyethyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 946270-95-7) is a unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule, characterized by its complex structure featuring a benzodioxole moiety and a pyrrolopyrimidine core, is widely studied for its potential biological activities and applications in pharmaceutical research.

The compound's structural complexity, particularly the presence of the 1,3-benzodioxol-5-yl group and the 2-hydroxyethyl substituent, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a scaffold for designing novel small-molecule inhibitors targeting specific enzymes or receptors. The pyrrolo[3,4-d]pyrimidine-2,5-dione core is known to interact with various biological targets, making derivatives of this compound valuable in drug development.

Recent studies have focused on the synthesis and optimization of 4-(1,3-benzodioxol-5-yl)-6-(2-hydroxyethyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione derivatives to enhance their pharmacological properties. The compound's ability to modulate specific signaling pathways has made it a subject of interest in areas such as neurodegenerative disease research and cancer therapeutics. Its structural features suggest potential applications in addressing unmet medical needs, particularly in disorders where conventional therapies have shown limitations.

From a chemical perspective, the presence of both hydrogen bond donors and acceptors in 4-(1,3-benzodioxol-5-yl)-6-(2-hydroxyethyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione contributes to its interesting physicochemical properties. The compound demonstrates moderate solubility in polar organic solvents, which is crucial for its formulation in potential pharmaceutical applications. Researchers are particularly interested in how modifications to the hydroxyethyl group or the benzodioxole ring might affect the compound's bioavailability and target engagement.

The synthetic routes to 4-(1,3-benzodioxol-5-yl)-6-(2-hydroxyethyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione typically involve multi-step procedures that allow for careful control of stereochemistry and functional group introduction. Recent advances in green chemistry approaches have led to more efficient synthetic methods for this class of compounds, reducing environmental impact while maintaining high yields. The compound's stability under various conditions is also an area of active investigation, as this affects its potential as a drug candidate.

In the context of current pharmaceutical trends, 4-(1,3-benzodioxol-5-yl)-6-(2-hydroxyethyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione represents an interesting case study in fragment-based drug design. Its core structure serves as a valuable starting point for medicinal chemists working on structure-activity relationship studies. The growing interest in polypharmacology approaches, where single compounds interact with multiple targets, makes this molecule particularly relevant as its complex structure offers multiple points for interaction with biological systems.

The analytical characterization of 4-(1,3-benzodioxol-5-yl)-6-(2-hydroxyethyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's structure and purity, especially when used in biological studies. The development of robust analytical methods for this compound is crucial for quality control in research settings and potential future pharmaceutical applications.

From a commercial perspective, 4-(1,3-benzodioxol-5-yl)-6-(2-hydroxyethyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione is primarily available as a research chemical for academic and pharmaceutical investigators. The growing demand for novel heterocyclic compounds in drug discovery has led to increased interest in this molecule from both academic and industrial research groups. Its unique structure makes it a valuable building block for medicinal chemistry programs targeting various disease areas.

Looking to the future, research on 4-(1,3-benzodioxol-5-yl)-6-(2-hydroxyethyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione is likely to focus on expanding its therapeutic potential through structural modifications and combination with other pharmacophores. The compound's versatility makes it an exciting platform for developing next-generation therapeutics, particularly in areas where current treatment options are limited. As our understanding of its mechanism of action deepens, new applications for this fascinating molecule may emerge in both pharmaceutical and materials science fields.